Cas no 2228440-65-9 (3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228440-65-9
• MF: C₉H₁₄F₂N₂O
• MW: 204.217069149017
• CID: 5605291
• PubChem ID: 165632931
• Update Time: 2025-10-18

3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2228440-65-9
• 3-(dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine
• EN300-1940451
• 3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine

• Inchi： 1S/C9H14F2N2O/c1-5-7(6(2)14-13-5)4-9(3,12)8(10)11/h8H,4,12H2,1-3H3
• InChI Key： APJMESAFJWWIIY-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C(C)=NOC=1C)N)F

Computed Properties

• Exact Mass: 204.10741940g/mol
• Monoisotopic Mass: 204.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52Ų

Additional information on 3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine

Introduction to 3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228440-65-9)

3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2228440-65-9, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry. The presence of a dimethyl-1,2-oxazol moiety and a difluoro substituent in its molecular framework imparts distinct reactivity and functionality, making it a valuable candidate for further exploration.

The dimethyl-1,2-oxazol ring is a heterocyclic structure that contributes to the compound's stability and versatility in chemical reactions. This motif is commonly found in various bioactive molecules, where it serves as a scaffold for interactions with biological targets. The difluoro group, on the other hand, introduces electron-withdrawing effects and enhances metabolic stability, which are crucial factors in drug design. These features collectively make 3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds with difluoroalkyl substituents due to their favorable pharmacokinetic properties. The difluoro group can improve the bioavailability and binding affinity of drug candidates by modulating their electronic distribution and lipophilicity. This has led to numerous studies exploring the synthesis and applications of difluorinated compounds in medicinal chemistry. The compound in question, 3-(Dimethyl-1,2-oxazol-4-yl)-1,1-difluoro-2-methylpropan-2-amine, exemplifies this trend by incorporating both a bioactive heterocycle and a pharmacologically relevant substituent.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The dimethyl-1,2-oxazol moiety is known to exhibit interactions with various biological targets, including enzymes and receptors. These interactions can be harnessed to develop drugs that modulate physiological processes effectively. Additionally, the presence of the difluoro group can enhance the compound's resistance to metabolic degradation, thereby extending its half-life in vivo. This combination of features makes 3-(Dimethyl-1,2-oxazol-4-yll)-1,1-difluoro}-\textbf{2-methylpropan}-\textbf{2-am ine} (CAS No. 2228440}-\textbf{65}-\textbf{9}) an attractive scaffold for drug discovery.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 3-(Dimethyl-l ,\t\ oxazol-l ,\t\ oxazol-l ,\t\ oxazol-l ,\t 4-\t yl)-l ,l -difluor o}-\t \textbf{2-m ethylpropan}-\textbf{ 2-am ine} (CAS No.\t\t\t\t\t\t\t\t\t\t2228440-\t65-\t9) . These techniques have allowed researchers to explore novel structural variations and optimize synthetic routes for higher yields and purity. The ability to produce this compound reliably is essential for conducting comprehensive biological evaluations and understanding its potential therapeutic applications.

The pharmacological profile of 3-(Dimethyl-l ,\t l ,\t ox azo l-l ,\t ox azo l-l ,\t ox azo l-l ,\t 4-\t yl)-l ,l -dif luor o}- \textbf{ 2-m ethylpropan}- \textbf{ 2-am ine} (CAS No.\ t2228440-\ t65-\ t9) is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. The dimethyl-l ,\t l ,\ t ox az ol moiety is known to interact with proteins and enzymes, which could lead to applications in treating various diseases. Moreover,\ tthe \ tpresence \ tf \ tthe \ td if luor o} group can influence how the molecule behaves within biological systems,\ tf acilitating its development into a lead compound for drug design.

In conclusion,3-(Dimethy l-l ,l -ox azo l-l ,l -ox azo l-l ,l -ox azo l-l ,l -4-\ t yl)-l,l-dif luor o}- \textbf{ 2-m ethylpropan}- \textbf{ 2-am ine} (CAS No.\ t2228440-\ t65-\ t9) represents a significant advancement in pharmaceutical chemistry . Its unique structural features and potential biological activities make it a valuable asset for researchers exploring new therapeutic strategies . Further studies are warranted to fully elucidate its pharmacological properties and explore its potential as a drug candidate .